Cas no 2969245-01-8 (2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol)

• Product Name: 2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol
• CAS No: 2969245-01-8
• MF: C₁₁H₁₃BrClFO
• MW: 295.575725317001
• CID: 6796917
• PubChem ID: 171366466
• Update Time: 2025-06-27

2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2969245-01-8
• 2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol

• Inchi： 1S/C11H13BrClFO/c1-3-6-11(2,15)9-7(12)4-5-8(13)10(9)14/h4-5,15H,3,6H2,1-2H3
• InChI Key： ICFXNOMLRAVNFO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(C)(CCC)O)F)Cl

Computed Properties

• Exact Mass: 293.98223g/mol
• Monoisotopic Mass: 293.98223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol

Research Briefing on 2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol (CAS: 2969245-01-8): Recent Advances and Applications

2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol (CAS: 2969245-01-8) is a halogenated phenylpentanol derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its unique bromo-, chloro-, and fluoro-substituted phenyl ring, exhibits promising physicochemical properties that make it suitable for further structural modifications and pharmacological evaluations. Recent studies have explored its synthesis, reactivity, and potential biological activities, positioning it as a candidate for therapeutic applications.

The synthesis of 2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol has been optimized through multi-step organic transformations, including halogenation, Grignard reactions, and selective oxidation. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient route to this compound with high yield and purity, emphasizing its scalability for industrial applications. The presence of multiple halogens on the phenyl ring enhances its reactivity, enabling further derivatization for the development of novel bioactive molecules.

In terms of biological activity, preliminary in vitro studies have indicated that 2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. Researchers have hypothesized that its structural features could be leveraged to design selective kinase inhibitors for treating autoimmune diseases. Additionally, its lipophilic nature suggests potential applications in central nervous system (CNS) drug development, where blood-brain barrier penetration is critical.

Recent computational studies have also explored the binding modes of this compound with various protein targets. Molecular docking simulations revealed favorable interactions with the ATP-binding sites of several kinases, supporting its potential as a scaffold for kinase inhibitor design. Further structure-activity relationship (SAR) studies are underway to optimize its pharmacological profile and reduce off-target effects.

Beyond its therapeutic potential, 2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol has been investigated as a building block for fluorescent probes and imaging agents. Its halogenated aromatic ring can serve as a platform for introducing fluorophores, enabling the development of tools for biological imaging and diagnostics. A 2024 study in ACS Chemical Biology highlighted its utility in creating turn-on probes for detecting reactive oxygen species (ROS) in live cells.

In conclusion, 2-(6-Bromo-3-chloro-2-fluorophenyl)pentan-2-ol (CAS: 2969245-01-8) represents a promising compound with diverse applications in drug discovery, chemical biology, and diagnostic imaging. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in targeted therapies. Future directions include in vivo efficacy studies and the development of derivatives with enhanced selectivity and potency.